Cas no 1807025-20-2 (4-Chloro-3-ethoxy-5-fluorotoluene)

• Product Name: 4-Chloro-3-ethoxy-5-fluorotoluene
• CAS No: 1807025-20-2
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5003428
• Update Time: 2025-06-27

4-Chloro-3-ethoxy-5-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethoxy-5-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-8-5-6(2)4-7(11)9(8)10/h4-5H,3H2,1-2H3
• InChI Key： GOADGPANTTXHRF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C)=CC=1OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3-ethoxy-5-fluorotoluene

Introduction to 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2)

4-Chloro-3-ethoxy-5-fluorotoluene, identified by its Chemical Abstracts Service (CAS) number 1807025-20-2, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of substituted toluenes, characterized by the presence of a chlorine atom, an ethoxy group, and a fluorine substituent at specific positions on the benzene ring. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential building block for various bioactive molecules.

The structural configuration of 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) contributes to its reactivity and utility in organic synthesis. The chlorine atom at the para position relative to the ethoxy group enhances electrophilic aromatic substitution reactions, while the fluorine substituent influences electronic distribution and metabolic stability. These features make it particularly interesting for designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced binding affinity, metabolic stability, and resistance to degradation. 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) exemplifies this trend, as it serves as a precursor in the synthesis of fluorinated heterocycles and other complex molecules. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further extends its synthetic utility in constructing diverse molecular architectures.

One of the most compelling applications of 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) lies in its role as an intermediate in drug discovery programs. Researchers have leveraged its scaffold to develop candidates targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluorine atom’s ability to modulate pharmacokinetic properties has been particularly exploited in optimizing drug-like characteristics such as solubility, bioavailability, and half-life.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) for biological activity. Machine learning models trained on large datasets have identified novel derivatives with enhanced potency and selectivity. For instance, virtual screening has highlighted its potential as a precursor for kinase inhibitors, where the fluorine substituent plays a critical role in binding interactions with target enzymes.

The agrochemical sector has also recognized the value of 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) in developing next-generation pesticides and herbicides. Its structural motifs are incorporated into molecules designed to interact with specific biological pathways in pests while minimizing environmental impact. The ethoxy and chloro groups contribute to the compound’s lipophilicity, facilitating absorption and translocation within plant tissues or insect systems.

Synthetic methodologies for preparing 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20-2) have seen significant refinement over the past decade. Catalytic processes that minimize waste and improve yield have become standard practice in industrial settings. For example, palladium-catalyzed cross-coupling reactions now allow for efficient introduction of fluorine atoms at desired positions without excessive byproduct formation.

The safety profile of 4-Chloro-3-ethoxy-5-fluorotoluene (CAS No. 1807025-20) is another critical consideration in its application. While not classified as hazardous under typical storage conditions, appropriate handling protocols must be followed to ensure worker safety and environmental protection. Current research emphasizes greener synthetic routes that reduce reliance on hazardous reagents or solvents.

In conclusion,4-Chloro-a3a-ehtoxya35afluorotoluene (CAS No.a18070a25-a20-a22) remains an indispensable tool in modern chemical synthesis.a Its unique structural features,a combined with its versatility,a position it as a cornerstone intermediate.a Continued exploration of its derivatives.aand applications across pharmaceuticals.aagrochemicals.aand materials science.aensure that this compound will remain at the forefront.aof innovation for years.to come.